Cas no 56059-50-8 (naphthalen-2-yl 4-chlorobenzene-1-sulfonate)

• Product Name: naphthalen-2-yl 4-chlorobenzene-1-sulfonate
• CAS No: 56059-50-8
• MF: C₁₆H₁₁ClO₃S
• MW: 318.774742364883
• CID: 5916834
• PubChem ID: 2131116
• Update Time: 2025-08-02

naphthalen-2-yl 4-chlorobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• naphthalen-2-yl 4-chlorobenzenesulfonate
• Benzenesulfonic acid, 4-chloro-, 2-naphthalenyl ester
• naphthalen-2-yl 4-chlorobenzene-1-sulfonate
• 56059-50-8
• F0095-0737
• AKOS000521907

• Inchi： 1S/C16H11ClO3S/c17-14-6-9-16(10-7-14)21(18,19)20-15-8-5-12-3-1-2-4-13(12)11-15/h1-11H
• InChI Key： IDCHTDDOCXBYFR-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C3C(=C2)C=CC=C3)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 318.0117431g/mol
• Monoisotopic Mass: 318.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 490.4±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on naphthalen-2-yl 4-chlorobenzene-1-sulfonate

Recent Advances in the Study of Naphthalen-2-yl 4-Chlorobenzene-1-sulfonate (CAS: 56059-50-8): A Comprehensive Research Brief

Naphthalen-2-yl 4-chlorobenzene-1-sulfonate (CAS: 56059-50-8) is a sulfonate ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and chemical synthesis. This research brief aims to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of naphthalen-2-yl 4-chlorobenzene-1-sulfonate as a versatile intermediate in organic synthesis. Its unique chemical structure, featuring a naphthalene ring and a chlorobenzene sulfonate group, allows for diverse modifications, making it a valuable building block for the development of novel bioactive molecules. Researchers have explored its utility in the synthesis of sulfonamide-based drugs, which are known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the key findings from recent research is the compound's potential as a protease inhibitor. Proteases play a critical role in various physiological and pathological processes, and their dysregulation is associated with numerous diseases, including cancer and viral infections. In vitro studies have demonstrated that naphthalen-2-yl 4-chlorobenzene-1-sulfonate exhibits inhibitory activity against specific proteases, suggesting its potential as a lead compound for the development of new therapeutic agents. Further mechanistic studies are underway to elucidate the exact binding interactions and optimize its inhibitory efficacy.

In addition to its biological activities, the compound's physicochemical properties have also been a subject of investigation. Recent computational and experimental studies have provided insights into its stability, solubility, and reactivity under various conditions. These properties are crucial for its formulation and delivery in pharmaceutical applications. For instance, researchers have explored its compatibility with different drug delivery systems, such as nanoparticles and liposomes, to enhance its bioavailability and target specificity.

Another area of interest is the environmental impact and safety profile of naphthalen-2-yl 4-chlorobenzene-1-sulfonate. Given the increasing regulatory scrutiny on chemical compounds, recent studies have assessed its toxicity and biodegradability. Preliminary results indicate that the compound exhibits moderate toxicity in certain cell lines, necessitating further toxicological evaluations to ensure its safe use in pharmaceutical and industrial applications. Strategies to mitigate its environmental impact, such as green synthesis methods and waste management protocols, are also being explored.

In conclusion, naphthalen-2-yl 4-chlorobenzene-1-sulfonate (CAS: 56059-50-8) represents a promising compound with diverse applications in chemical biology and drug development. Its unique structural features, combined with its biological and physicochemical properties, make it a valuable candidate for further research. Ongoing studies are expected to uncover new insights into its mechanisms of action, optimize its therapeutic potential, and address safety and environmental concerns. This research brief underscores the importance of continued investigation into this compound to fully realize its potential in advancing pharmaceutical science.